Cas no 2139648-46-5 (1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2139648-46-5
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• MDL: MFCD32661987
• CID: 5193843
• PubChem ID: 145997068
• Update Time: 2023-11-25

1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, 1,3-dimethyl-α-(trifluoromethyl)-
• 1,3-Dimethyl-alpha-(trifluoromethyl)-1H-pyrazole-5-methanol
• SY250469
• 1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol

• MDL： MFCD32661987
• Inchi： 1S/C7H9F3N2O/c1-4-3-5(12(2)11-4)6(13)7(8,9)10/h3,6,13H,1-2H3
• InChI Key： XSFXNPRBWYJADL-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(C)=NN1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 0.9
• Topological Polar Surface Area: 38